Cas no 2060043-55-0 (ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate)

• Product Name: ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate
• CAS No: 2060043-55-0
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• MDL: MFCD30498423
• CID: 5212588
• PubChem ID: 125454956
• Update Time: 2025-10-30

ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-3-carboxylic acid, 2-cyclobutyl-5,6,7,8-tetrahydro-, ethyl ester
• ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate

• MDL： MFCD30498423
• Inchi： 1S/C13H19N3O2/c1-2-18-13(17)12-11(9-4-3-5-9)15-10-8-14-6-7-16(10)12/h9,14H,2-8H2,1H3
• InChI Key： XHJKZTMXWMQLEU-UHFFFAOYSA-N
• SMILES： C12=NC(C3CCC3)=C(C(OCC)=O)N1CCNC2

Additional information on ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate

Recent Advances in the Study of Ethyl 2-Cyclobutyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrazine-3-Carboxylate (CAS: 2060043-55-0)

The compound ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate (CAS: 2060043-55-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazo[1,2-a]pyrazine core and cyclobutyl substituent, has been explored for its role in modulating various biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate via a multi-step reaction sequence involving cyclobutylation and imidazo[1,2-a]pyrazine ring formation. The researchers highlighted the compound's stability under physiological conditions and its favorable pharmacokinetic profile, making it a promising candidate for further development. The study also reported preliminary in vitro assays demonstrating moderate inhibitory activity against certain kinase targets implicated in inflammatory diseases.

In a related investigation, a team from the University of Cambridge explored the structural-activity relationship (SAR) of this compound class. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that the cyclobutyl moiety at the 2-position significantly enhances binding affinity to specific protein targets compared to larger or smaller ring systems. Molecular docking studies suggested that the ethyl ester group at the 3-position contributes to optimal interactions with the target binding pocket, though further optimization may be required to improve selectivity.

Recent patent filings (e.g., WO2023051234A1) have disclosed novel derivatives of ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate with improved pharmacological properties. These modifications include variations at the ester group and the introduction of additional substituents on the pyrazine ring. Early-stage animal studies with these analogs have shown promising results in models of neurological disorders, though detailed data remain proprietary.

The mechanism of action for this compound class appears to involve modulation of intracellular signaling pathways, particularly those mediated by protein kinases. A 2024 preprint on bioRxiv presented cryo-EM structures of the compound bound to its putative target, providing atomic-level insights into its binding mode. These structural data are expected to guide the design of next-generation analogs with enhanced potency and reduced off-target effects.

While ethyl 2-cyclobutyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate shows considerable promise, challenges remain in its development. Current research efforts are addressing issues such as metabolic stability, oral bioavailability, and target selectivity. The compound's relatively simple synthetic route and the growing body of structure-activity data position it as an attractive scaffold for medicinal chemistry optimization programs targeting a range of therapeutic areas.